Cas no 2680709-33-3 (1-(trifluoroacetamido)methyl-2-oxabicyclo3.1.1heptane-5-carboxylic acid)

• Product Name: 1-(trifluoroacetamido)methyl-2-oxabicyclo3.1.1heptane-5-carboxylic acid
• CAS No: 2680709-33-3
• MF: C₁₀H₁₂F₃NO₄
• MW: 267.201793670654
• CID: 5652710
• PubChem ID: 165918480
• Update Time: 2025-05-30

1-(trifluoroacetamido)methyl-2-oxabicyclo3.1.1heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(trifluoroacetamido)methyl]-2-oxabicyclo[3.1.1]heptane-5-carboxylic acid
• EN300-28282430
• 2680709-33-3
• 1-(trifluoroacetamido)methyl-2-oxabicyclo3.1.1heptane-5-carboxylic acid

• Inchi： 1S/C10H12F3NO4/c11-10(12,13)6(15)14-5-9-3-8(4-9,7(16)17)1-2-18-9/h1-5H2,(H,14,15)(H,16,17)
• InChI Key： IXWZZJLVXWXPIA-UHFFFAOYSA-N
• SMILES： FC(C(NCC12CC(C(=O)O)(CCO1)C2)=O)(F)F

Computed Properties

• Exact Mass: 267.07184235g/mol
• Monoisotopic Mass: 267.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(trifluoroacetamido)methyl-2-oxabicyclo3.1.1heptane-5-carboxylic acid

1-(Trifluoroacetamido)methyl-2-oxabicyclo[3.1.1]heptane-5-carboxylic Acid: A Comprehensive Overview

1-(Trifluoroacetamido)methyl-2-oxabicyclo[3.1.1]heptane-5-carboxylic acid (CAS No. 2680709-33-3) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This bicyclic structure, featuring a trifluoroacetamido group and a carboxylic acid moiety, presents unique properties that make it valuable for various applications, particularly in drug discovery and development.

The compound's structural complexity, characterized by the 2-oxabicyclo[3.1.1]heptane scaffold, offers distinct advantages in terms of molecular rigidity and bioactivity. Researchers have explored its potential as a building block for designing novel therapeutic agents, especially in the context of targeting enzymes or receptors involved in inflammatory and metabolic disorders. Its trifluoroacetamido group enhances its stability and bioavailability, making it a promising candidate for further investigation.

One of the key reasons for the growing interest in 1-(Trifluoroacetamido)methyl-2-oxabicyclo[3.1.1]heptane-5-carboxylic acid is its potential role in addressing current challenges in drug development, such as improving drug solubility and metabolic stability. The compound's unique bicyclic framework allows for precise modifications, enabling researchers to fine-tune its pharmacological properties. This adaptability is particularly relevant in the era of personalized medicine, where tailored therapeutic solutions are in high demand.

In recent years, the pharmaceutical industry has witnessed a surge in demand for innovative chemical entities that can serve as intermediates or active pharmaceutical ingredients (APIs). 1-(Trifluoroacetamido)methyl-2-oxabicyclo[3.1.1]heptane-5-carboxylic acid fits this niche perfectly, offering a versatile platform for synthesizing next-generation drugs. Its compatibility with modern synthetic techniques, such as flow chemistry and green chemistry protocols, further enhances its appeal to researchers and manufacturers alike.

Beyond its pharmaceutical applications, this compound has also found utility in material science, particularly in the development of advanced polymers and coatings. The presence of the carboxylic acid group allows for facile functionalization, enabling the creation of materials with tailored properties such as enhanced durability, thermal stability, and biocompatibility. These attributes make it a valuable asset in industries ranging from biomedical devices to sustainable packaging solutions.

The synthesis of 1-(Trifluoroacetamido)methyl-2-oxabicyclo[3.1.1]heptane-5-carboxylic acid typically involves multi-step organic reactions, with careful attention to stereochemistry and purity. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, are employed to characterize the compound and ensure its quality. These rigorous protocols are essential for maintaining the integrity of research outcomes and industrial applications.

As the scientific community continues to explore the potential of bicyclic compounds in drug design, 1-(Trifluoroacetamido)methyl-2-oxabicyclo[3.1.1]heptane-5-carboxylic acid stands out as a molecule of significant interest. Its combination of structural novelty and functional versatility positions it as a key player in the ongoing quest for innovative therapeutic solutions. Future research directions may include investigating its interactions with biological targets and optimizing its synthetic pathways for large-scale production.

In conclusion, 1-(Trifluoroacetamido)methyl-2-oxabicyclo[3.1.1]heptane-5-carboxylic acid represents a fascinating example of how advanced organic chemistry can contribute to solving real-world challenges in healthcare and materials science. Its unique properties and broad applicability make it a compound worth watching as new discoveries and applications continue to emerge.